Cas no 946488-38-6 (Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate)
Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate is a pyrimidine derivative with applications in pharmaceutical and agrochemical synthesis. Its structure features a methyl ester group at the 5-position and a methylsulfanyl substituent at the 2-position, contributing to its reactivity in nucleophilic substitution and condensation reactions. The compound serves as a versatile intermediate in the preparation of heterocyclic compounds, particularly in the development of bioactive molecules. Its stability under standard conditions and well-defined synthetic pathway make it a reliable building block for research and industrial applications. The presence of multiple methyl groups enhances its lipophilicity, which can be advantageous in modifying pharmacokinetic properties in drug design.
946488-38-6 structure
Product Name:Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate
CAS No:946488-38-6
MF:C9H12N2O2S
MW:212.268780708313
MDL:MFCD22572318
CID:2190533
PubChem ID:130053641
Update Time:2025-06-07
Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,6-dimethyl-2-methylthiopyrimidine-5-carboxylate
- Methyl 4,6-dimethyl-2-(methylthio)pyrimidine-5-carboxylate
- methyl 4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylate
- Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate
- AKOS037646683
- 946488-38-6
- AS-70240
- W19438
-
- MDL: MFCD22572318
- Inchi: 1S/C9H12N2O2S/c1-5-7(8(12)13-3)6(2)11-9(10-5)14-4/h1-4H3
- InChI Key: HERIEZFHCOZDSO-UHFFFAOYSA-N
- SMILES: S(C)C1=NC(C)=C(C(=O)OC)C(C)=N1
Computed Properties
- Exact Mass: 212.06194880g/mol
- Monoisotopic Mass: 212.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.4
- XLogP3: 1.7
Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM468391-100mg |
METHYL 4,6-DIMETHYL-2-METHYLTHIOPYRIMIDINE-5-CARBOXYLATE |
946488-38-6 | 95%+ | 100mg |
$158 | 2023-02-01 | |
| Chemenu | CM468391-250mg |
METHYL 4,6-DIMETHYL-2-METHYLTHIOPYRIMIDINE-5-CARBOXYLATE |
946488-38-6 | 95%+ | 250mg |
$271 | 2023-02-01 | |
| Chemenu | CM468391-1g |
METHYL 4,6-DIMETHYL-2-METHYLTHIOPYRIMIDINE-5-CARBOXYLATE |
946488-38-6 | 95%+ | 1g |
$535 | 2023-02-01 | |
| Chemenu | CM468391-5g |
METHYL 4,6-DIMETHYL-2-METHYLTHIOPYRIMIDINE-5-CARBOXYLATE |
946488-38-6 | 95%+ | 5g |
$1590 | 2023-02-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M945241-100mg |
Methyl 4,6-dimethyl-2-(methylthio)pyrimidine-5-carboxylate |
946488-38-6 | ≥95% | 100mg |
¥936.00 | 2022-09-01 | |
| eNovation Chemicals LLC | D773976-100mg |
METHYL 4,6-DIMETHYL-2-METHYLTHIOPYRIMIDINE-5-CARBOXYLATE |
946488-38-6 | 95% | 100mg |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | D773976-250mg |
METHYL 4,6-DIMETHYL-2-METHYLTHIOPYRIMIDINE-5-CARBOXYLATE |
946488-38-6 | 95% | 250mg |
$370 | 2024-06-06 | |
| eNovation Chemicals LLC | D773976-1g |
METHYL 4,6-DIMETHYL-2-METHYLTHIOPYRIMIDINE-5-CARBOXYLATE |
946488-38-6 | 95% | 1g |
$725 | 2024-06-06 | |
| Aaron | AR01DI0H-100mg |
METHYL 4,6-DIMETHYL-2-METHYLTHIOPYRIMIDINE-5-CARBOXYLATE |
946488-38-6 | 96% | 100mg |
$203.00 | 2024-05-20 | |
| Aaron | AR01DI0H-250mg |
METHYL 4,6-DIMETHYL-2-METHYLTHIOPYRIMIDINE-5-CARBOXYLATE |
946488-38-6 | 96% | 250mg |
$350.00 | 2024-05-20 |
Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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